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Compound of Interest

Compound Name: (Thr4,Gly7)-Oxytocin

Cat. No.: B10855220 Get Quote

Technical Support Center: (Thr4,Gly7)-Oxytocin
This technical support center provides researchers, scientists, and drug development

professionals with best practices for handling and preparing (Thr4,Gly7)-Oxytocin. Find

troubleshooting guides and frequently asked questions to ensure the success of your

experiments.

Frequently Asked Questions (FAQs)
Q1: What is (Thr4,Gly7)-Oxytocin?

(Thr4,Gly7)-Oxytocin, also known as TGOT, is a synthetic analog of Oxytocin.[1][2] It is a

highly specific agonist for the oxytocin receptor (OTR).[1][2][3] This specificity makes it a

valuable tool for studying oxytocin-mediated signaling pathways without the confounding

effects of vasopressin receptor activation.[4] It has been shown to excite subicular neurons

through the activation of TRPV1 channels and the depression of K+ channels.[1][2][5]

Q2: What are the physical and chemical properties of (Thr4,Gly7)-Oxytocin?
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Property Value

CAS Number 60786-59-6[1][2][6]

Molecular Formula C39H61N11O12S2[2][6]

Molecular Weight 940.10 g/mol [1][2]

Appearance White to off-white solid powder[2][7]

Sequence
H-Cys-Tyr-Ile-Thr-Asn-Cys-Gly-Leu-Gly-NH2

(Disulfide bridge: Cys1-Cys6)[8]

Q3: How should I store (Thr4,Gly7)-Oxytocin?

Proper storage is crucial to maintain the stability and activity of the peptide.

Form
Storage
Temperature

Duration Notes

Lyophilized Powder -80°C 2 years[1][2]

Store in a sealed

container, away from

moisture and light.[1]

[2]

-20°C 1 year[1][2]

For long-term storage,

-20°C is also an

option.[7]

2-8°C Up to 6 months[7]
For shorter-term

storage.

Reconstituted Solution -80°C 6 months[2]

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C 1 month[2]

Q4: How do I reconstitute (Thr4,Gly7)-Oxytocin?
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For detailed instructions, please refer to the "Experimental Protocols" section below. In general,

peptides should be allowed to come to room temperature before reconstitution.[9] Use a sterile,

aqueous solution for reconstitution.[9] For in vitro experiments, DMSO is a common solvent.[2]

Q5: What are the safety precautions for handling (Thr4,Gly7)-Oxytocin?

While specific safety data for (Thr4,Gly7)-Oxytocin is not extensively detailed, it is prudent to

handle it with the same precautions as Oxytocin. Avoid inhalation, ingestion, and contact with

skin and eyes.[10] Wear appropriate personal protective equipment (PPE), including gloves,

lab coat, and safety goggles.[10][11] Handle in a well-ventilated area. In case of exposure,

wash the affected area thoroughly with water.[11]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

http://www.phoenixbiotech.net/catalog/product_info.php?products_id=1607
http://www.phoenixbiotech.net/catalog/product_info.php?products_id=1607
https://www.medchemexpress.com/thr4-gly7-oxytocin.html
https://www.benchchem.com/product/b10855220?utm_src=pdf-body
https://www.benchchem.com/product/b10855220?utm_src=pdf-body
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Oxytocin%20Formulation_AH_US_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Oxytocin%20Formulation_AH_US_EN.pdf
https://www.bimedaus.com/media/k2/attachments/1OXY015_Safety_Sheet.pdf
https://www.bimedaus.com/media/k2/attachments/1OXY015_Safety_Sheet.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Recommendation

No or low biological activity
Improper storage leading to

degradation.

Verify that the peptide was

stored at the correct

temperature and protected

from light and moisture.

Incorrect reconstitution.

Ensure the correct solvent was

used and that the peptide was

fully dissolved. Prepare fresh

solutions.

Inactive peptide.

Purchase from a reputable

supplier and check the

certificate of analysis for purity.

Inconsistent results
Repeated freeze-thaw cycles

of the stock solution.

Aliquot the reconstituted

peptide into single-use

volumes to minimize freeze-

thaw cycles.

Pipetting errors.

Calibrate pipettes regularly

and use proper pipetting

techniques.

Precipitation of the peptide in

solution

Low solubility in the chosen

buffer.

Check the solubility information

from the supplier. Consider

using a different solvent or

adjusting the pH of the buffer.

Solution is too concentrated.
Prepare a more dilute stock

solution.

Experimental Protocols
Reconstitution of (Thr4,Gly7)-Oxytocin

Equilibration: Before opening, allow the vial of lyophilized (Thr4,Gly7)-Oxytocin to warm to

room temperature for at least 25-45 minutes.[9] This prevents condensation from forming

inside the vial.
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Solvent Selection: For in vitro cellular assays, high-purity dimethyl sulfoxide (DMSO) is a

suitable solvent.[2] For other applications, sterile, pyrogen-free water or an appropriate buffer

can be used.[7][12]

Reconstitution:

Add the desired volume of solvent to the vial. For example, to create a 1 mM stock

solution from 1 mg of peptide (MW = 940.10 g/mol ), add 1.064 mL of solvent.

Gently swirl or vortex the vial to ensure the peptide is completely dissolved.[9] Avoid

vigorous shaking to prevent peptide aggregation.[13]

Storage:

For immediate use, the solution can be kept at 2-8°C.

For long-term storage, aliquot the reconstituted solution into smaller, single-use volumes

and store at -20°C or -80°C.[2] Avoid repeated freeze-thaw cycles.[14]

In Vitro Cell-Based Assay for Oxytocin Receptor
Activation
This protocol is a general guideline for assessing the activity of (Thr4,Gly7)-Oxytocin on cells

expressing the oxytocin receptor.

Cell Culture: Culture cells expressing the oxytocin receptor (e.g., hTERT-C3 human

myometrial cells) in an appropriate medium and conditions until they reach the desired

confluency.[15]

Cell Plating: Seed the cells into a 96-well plate at a suitable density and allow them to

adhere overnight.

Compound Preparation: Prepare a serial dilution of (Thr4,Gly7)-Oxytocin in the appropriate

cell culture medium.

Treatment: Remove the old medium from the cells and add the different concentrations of

the (Thr4,Gly7)-Oxytocin solution. Include a vehicle control (medium with the same
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concentration of solvent used to dissolve the peptide).

Incubation: Incubate the plate for the desired period (e.g., 4-6 hours) at 37°C in a CO2

incubator.[16]

Assay: Measure the cellular response. This could be a change in intracellular calcium levels,

activation of a reporter gene, or a functional response like cell contraction.[15] For example,

a collagen lattice contraction assay can be used to measure the uterotonic activity.[15]

Data Analysis: Analyze the data to determine the dose-response relationship and calculate

the EC50 value.

Visualizations
Signaling Pathway of (Thr4,Gly7)-Oxytocin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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